Cas no 107856-31-5 (5-Amino-4-cyano-1-(2-chlorophenyl)-3-methylpyrazole)

• Product Name: 5-Amino-4-cyano-1-(2-chlorophenyl)-3-methylpyrazole
• CAS No: 107856-31-5
• MF: C₁₁H₉ClN₄
• MW: 232.66896033287
• MDL: MFCD10699686
• CID: 856447
• Update Time: 2025-05-23

5-Amino-4-cyano-1-(2-chlorophenyl)-3-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(2-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile
• 5-Amino-4-cyano-1-(2-chlorophenyl)-3-methylpyrazole
• 5-amino-1-(2-chlorophenyl)-3-methylpyrazole-4-carbonitrile

• MDL： MFCD10699686
• Inchi： 1S/C11H9ClN4/c1-7-8(6-13)11(14)16(15-7)10-5-3-2-4-9(10)12/h2-5H,14H2,1H3
• InChI Key： KALBLBGKEQSQEE-UHFFFAOYSA-N
• SMILES： C1(C(N2N=C(C)C(C#N)=C2N)=CC=CC=1)Cl

Computed Properties

• Exact Mass: 232.05200

Experimental Properties

• PSA: 67.63000
• LogP: 2.86918

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-Amino-4-cyano-1-(2-chlorophenyl)-3-methylpyrazole

5-Amino-4-cyano-1-(2-chlorophenyl)-3-methylpyrazole (CAS No. 107856-31-5): A Comprehensive Overview

The compound 5-Amino-4-cyano-1-(2-chlorophenyl)-3-methylpyrazole (CAS No. 107856-31-5) is a highly specialized organic compound with a unique structure and diverse applications. This pyrazole derivative has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile functional groups and potential for tailored chemical modifications. In this article, we delve into the structural characteristics, synthesis methods, properties, and recent advancements in the utilization of this compound.

The molecular structure of 5-Amino-4-cyano-1-(2-chlorophenyl)-3-methylpyrazole is characterized by a pyrazole ring system, which serves as the central framework. The pyrazole ring is a five-membered heterocycle containing two nitrogen atoms at positions 1 and 3. The substituents attached to this ring include an amino group (-NH₂) at position 5, a cyano group (-CN) at position 4, a chlorine-substituted phenyl group (-C₆H₄Cl) at position 1, and a methyl group (-CH₃) at position 3. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of 5-Amino-4-cyano-1-(2-chlorophenyl)-3-methylpyrazole in drug discovery and development. The compound's ability to act as a scaffold for constructing bioactive molecules has been extensively explored. Researchers have demonstrated that the pyrazole ring can serve as a platform for attaching various bioisosteric groups, enhancing the compound's pharmacokinetic properties and bioavailability. For instance, modifications to the amino and cyano groups have shown promise in developing novel anti-inflammatory agents with improved efficacy.

In addition to its pharmacological applications, 5-Amino-4-cyano-1-(2-chlorophenyl)-3-methylpyrazole has found utility in materials science. The compound's ability to form stable coordination complexes with metal ions has been leveraged in the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage, catalysis, and sensing applications.

The synthesis of 5-Amino-4-cyano-1-(2-chlorophenyl)-3-methylpyrazole involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For example, the use of transition metal catalysts has facilitated the formation of the pyrazole ring under mild conditions, while microwave-assisted synthesis has significantly accelerated reaction times.

From an analytical standpoint, 5-Amino-4-cyano-1-(2-chlorophenyl)-3-methylpyrazole exhibits distinct spectroscopic properties that make it amenable to various characterization techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) have been employed to confirm its molecular structure and purity. These analytical tools are essential for ensuring the quality control of the compound during its production and application phases.

Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of 5-Amino-4-cyano-1-(2-chlorophenyl)-3-methylpyrazole. Density functional theory (DFT) calculations have revealed that the compound's electronic structure is heavily influenced by its substituents. The amino group introduces electron-donating effects, while the cyano group exerts electron-withdrawing effects. This interplay between donating and withdrawing groups modulates the compound's reactivity towards nucleophilic and electrophilic attacks, making it suitable for diverse chemical transformations.

In conclusion, 5-Amino-4-cyano-1-(2-chlorophenyl)-3-methylpyrazole (CAS No. 107856-31) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new facets of its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.